94-50-8

Octyl benzoate

In Stock

• CAS RN:
• 94-50-8

• Formula:
• C15H22O2

• InChI:
• InChI=1S/C15H22O2/c1-2-3-4-5-6-10-13-17-15(16)14-11-8-7-9-12-14/h7-9,11-12H,2-6,10,13H2,1H3

• InChIKey:
• VECVSKFWRQYTAL-UHFFFAOYSA-N

• Octyl benzoate is a benzoate ester resulting from the formal condensation of the carboxy group of benzoic acid with the hydroxy group of octan-1-ol. It is found in the leaves of lemon balm. It has a role as a fragrance and a plant metabolite. It derives from a benzoic acid and an octan-1-ol.

4-Methyl-1,2,3,6-tetrahydropyridine

In Stock

• CAS RN:
• 694-50-8

• Formula:
• C6H11N

• InChI:
• InChI=1S/C6H11N/c1-6-2-4-7-5-3-6/h2,7H,3-5H2,1H3

• InChIKey:
• IZGVOANXLNJMDM-UHFFFAOYSA-N

• 4-Methyl-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C6H11N and its molecular weight is 97.16 g/mol. The purity is usually 95%.

2-Tert-butylsulfanyl-3,4-dimethylpyridine

• CAS RN:
• 18794-50-8

• Formula:
• C11H17NS

• InChI:
• InChI=1S/C11H17NS/c1-8-6-7-12-10(9(8)2)13-11(3,4)5/h6-7H,1-5H3

• InChIKey:
• YGAKHQXVFBXRLH-UHFFFAOYSA-N

• 2-Tert-butylsulfanyl-3,4-dimethylpyridine is a useful research compound. Its molecular formula is C11H17NS and its molecular weight is 195.33 g/mol. The purity is usually 95%.

2,3-Dihydroxypropyl propionate

• CAS RN:
• 26894-50-8

• Formula:
• C6H12O4

• InChI:
• InChI=1S/C6H12O4/c1-2-6(9)10-4-5(8)3-7/h5,7-8H,2-4H2,1H3

• InChIKey:
• AALUCPRYHRPMAG-UHFFFAOYSA-N

• Glycerol 1-propanoate, also known as 1-monopropionin, 8CI or alpha-monopropionin, belongs to the class of organic compounds known as 1-monoacylglycerols. These are monoacylglycerols containing a glycerol acylated at the 1-position. Glycerol 1-propanoate is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, glycerol 1-propanoate is primarily located in the cytoplasm.

(2-Iodo-5-methoxyphenyl)boronic acid

In Stock

• CAS RN:
• 89694-50-8

• Formula:
• C7H8BIO3

• InChI:
• InChI=1S/C7H8BIO3/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,10-11H,1H3

• InChIKey:
• XQYAEIDOJUNIGY-UHFFFAOYSA-N

• (2-Iodo-5-methoxyphenyl)boronic acid, also known as (2-Iodo-5-methoxyphenyl)boronic acid, is a useful research compound. Its molecular formula is C7H8BIO3 and its molecular weight is 277.852. The purity is usually 95%.

(3-Morpholinoacetonyl)triphenylphosphonium chloride hydrochloride

• CAS RN:
• 76394-50-8

• Formula:
• C25H28Cl2NO2P

• InChI:
• InChI=1S/C25H27NO2P.2ClH/c27-22(20-26-16-18-28-19-17-26)21-29(23-10-4-1-5-11-23,24-12-6-2-7-13-24)25-14-8-3-9-15-25;;/h1-15H,16-21H2;2*1H/q+1;;/p-1

• InChIKey:
• VJIWUDJPZJHIKM-UHFFFAOYSA-M

• (3-Morpholinoacetonyl)triphenylphosphonium chloride hydrochloride, also known as (3-Morpholinoacetonyl)triphenylphosphonium chloride hydrochloride, is a useful research compound. Its molecular formula is C25H28Cl2NO2P and its molecular weight is 476.4 g/mol. The purity is usually 95%.

7-Hydroxy-3H-phenoxazin-3-one, sodium salt

In Stock

• CAS RN:
• 34994-50-8

• Formula:
• C12H6NNaO3

• InChI:
• InChI=1S/C12H7NO3.Na/c14-7-1-3-9-11(5-7)16-12-6-8(15)2-4-10(12)13-9;/h1-6,14H;/q;+1/p-1

• InChIKey:
• TYXBZZBYMSVFPR-UHFFFAOYSA-M

• Resorufin is a fluorescent probe and the reduced form of the redox indicator dye resazurin. It can be further reduced to hydroresorufin, which is non-fluorescent. Resorufin has been used in the synthesis of resorufin-based fluorescent probes. It has also been used for the direct measurement of solvent-solute hydrogen bond dynamics with distinct absorption and emission peaks in solvents with strong hydrogen bonds and overlapping peaks in solvents with weak hydrogen bonds. It displays excitation/emission maxima of 570/580 nm, respectively.
  
  

2-(2-chlorophenoxy)-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}acetamide

In Stock

• CAS RN:
• 301694-50-8

• Formula:
• C17H12ClN3O6S2

• InChI:
• InChI=1S/C17H12ClN3O6S2/c18-13-3-1-2-4-14(13)27-10-15(22)20-17-19-9-16(28-17)29(25,26)12-7-5-11(6-8-12)21(23)24/h1-9H,10H2,(H,19,20,22)

• InChIKey:
• CKCHVEAAWAJIFM-UHFFFAOYSA-N

• 2-(2-chlorophenoxy)-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}acetamide is a useful research compound. Its molecular formula is C17H12ClN3O6S2 and its molecular weight is 453.9 g/mol. The purity is usually 95%.

3',4'-Dichloro-3-(2,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898794-50-8

• Formula:
• C17H16Cl2O

• InChI:
• InChI=1S/C17H16Cl2O/c1-11-3-4-13(12(2)9-11)6-8-17(20)14-5-7-15(18)16(19)10-14/h3-5,7,9-10H,6,8H2,1-2H3

• InChIKey:
• MHVMODRODNSFCE-UHFFFAOYSA-N

• 3',4'-Dichloro-3-(2,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H16Cl2O and its molecular weight is 307.2 g/mol. The purity is usually 95%.

N-cyclopentyl-2-[3-(3,4-dimethoxyphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide

In Stock

• CAS RN:
• 872594-50-8

• Formula:
• C19H22N6O4

• InChI:
• InChI=1S/C19H22N6O4/c1-28-14-8-7-13(9-15(14)29-2)25-18-17(22-23-25)19(27)24(11-20-18)10-16(26)21-12-5-3-4-6-12/h7-9,11-12H,3-6,10H2,1-2H3,(H,21,26)

• InChIKey:
• RLOJHSIXZSVHHN-UHFFFAOYSA-N

• N-cyclopentyl-2-[3-(3,4-dimethoxyphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide is a useful research compound. Its molecular formula is C19H22N6O4 and its molecular weight is 398.423. The purity is usually 95%.

Dracoflavan C2

In Stock

• CAS RN:
• 194794-50-8

• Formula:
• C33H30O6

• InChI:
• InChI=1S/C33H30O6/c1-19-24(34)16-27-29(31(19)36-3)23-18-33(38-27,21-12-8-5-9-13-21)39-28-17-26(35-2)22-14-15-25(37-32(22)30(23)28)20-10-6-4-7-11-20/h4-13,16-17,23,25,34H,14-15,18H2,1-3H3/t23-,25-,33+/m0/s1

• InChIKey:
• ZFQBRLKTMULEGI-UCSIYHMKSA-N

• Dracoflavan C2 is a useful research compound. Its molecular formula is C33H30O6 and its molecular weight is 522.6 g/mol. The purity is usually 95%.

2-({3-[(Isopropylamino)carbonyl]anilino}carbonyl)-benzoic acid

In Stock

• CAS RN:
• 940494-50-8

• Formula:
• C18H18N2O4

• InChI:
• InChI=1S/C18H18N2O4/c1-11(2)19-16(21)12-6-5-7-13(10-12)20-17(22)14-8-3-4-9-15(14)18(23)24/h3-11H,1-2H3,(H,19,21)(H,20,22)(H,23,24)

• InChIKey:
• RNMNRZYQFPQTPG-UHFFFAOYSA-N

• 2-({3-[(Isopropylamino)carbonyl]anilino}carbonyl)-benzoic acid is a useful research compound. Its molecular formula is C18H18N2O4 and its molecular weight is 326.3g/mol. The purity is usually 95%.

1H-Pyrrolizine-3-carboxylicacid,hexahydro-5-oxo-(9CI)

In Stock

• CAS RN:
• 107294-50-8

• Formula:
• C8H11NO3

• InChI:
• InChI=1S/C8H11NO3/c10-7-4-2-5-1-3-6(8(11)12)9(5)7/h5-6H,1-4H2,(H,11,12)

• InChIKey:
• GNNNBNCCYFYIKZ-UHFFFAOYSA-N

• 1H-Pyrrolizine-3-carboxylicacid,hexahydro-5-oxo-(9CI), also known as 1H-Pyrrolizine-3-carboxylicacid,hexahydro-5-oxo-(9CI), is a useful research compound. Its molecular formula is C8H11NO3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.

Methyl 4-[({[4-amino-5-(2-thienylsulfonyl)pyrimidin-2-yl]thio}acetyl)amino]benzoate

In Stock

• CAS RN:
• 1242994-50-8

• Formula:
• C18H16N4O5S3

• InChI:
• InChI=1S/C18H16N4O5S3/c1-27-17(24)11-4-6-12(7-5-11)21-14(23)10-29-18-20-9-13(16(19)22-18)30(25,26)15-3-2-8-28-15/h2-9H,10H2,1H3,(H,21,23)(H2,19,20,22)

• InChIKey:
• BXCYHKRNKHTUNB-UHFFFAOYSA-N

• Methyl 4-[({[4-amino-5-(2-thienylsulfonyl)pyrimidin-2-yl]thio}acetyl)amino]benzoate is a useful research compound. Its molecular formula is C18H16N4O5S3 and its molecular weight is 464.53. The purity is usually 95%.

1,3-Difluoro-5-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1404194-50-8

• Formula:
• C7H3F5O

• InChI:
• InChI=1S/C7H3F5O/c8-4-1-5(9)3-6(2-4)13-7(10,11)12/h1-3H

• InChIKey:
• LDNQHCRDKTWUGG-UHFFFAOYSA-N

• 1,3-Difluoro-5-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C7H3F5O and its molecular weight is 198.092. The purity is usually 95%.

N-(3-(isoxazol-4-yl)propyl)-3-(4-(methylsulfonyl)phenyl)propanamide

In Stock

• CAS RN:
• 1904194-50-8

• Formula:
• C16H20N2O4S

• InChI:
• InChI=1S/C16H20N2O4S/c1-23(20,21)15-7-4-13(5-8-15)6-9-16(19)17-10-2-3-14-11-18-22-12-14/h4-5,7-8,11-12H,2-3,6,9-10H2,1H3,(H,17,19)

• InChIKey:
• JBEWOYHGKGCDNW-UHFFFAOYSA-N

• N-(3-(isoxazol-4-yl)propyl)-3-(4-(methylsulfonyl)phenyl)propanamide is a useful research compound. Its molecular formula is C16H20N2O4S and its molecular weight is 336.41. The purity is usually 95%.

Tert-butyl 5-amino-6-chloropyridine-2-carboxylate

Usually In Stock

• CAS RN:
• 2248294-50-8

• Formula:
• C10H13ClN2O2

• InChI:
• InChI=1S/C10H13ClN2O2/c1-10(2,3)15-9(14)7-5-4-6(12)8(11)13-7/h4-5H,12H2,1-3H3

• InChIKey:
• XDMXTROPLZFDFF-UHFFFAOYSA-N

• Tert-butyl 5-amino-6-chloropyridine-2-carboxylate is a useful research compound. Its molecular formula is C10H13ClN2O2 and its molecular weight is 228.68. The purity is usually 95%.

6-Tert-butyl-2-[1-(3-methoxy-2-methylindazole-6-carbonyl)piperidin-4-yl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379994-50-8

• Formula:
• C23H29N5O3

• InChI:
• InChI=1S/C23H29N5O3/c1-23(2,3)19-8-9-20(29)28(25-19)16-10-12-27(13-11-16)21(30)15-6-7-17-18(14-15)24-26(4)22(17)31-5/h6-9,14,16H,10-13H2,1-5H3

• InChIKey:
• TXQSCQBWIYRGEQ-UHFFFAOYSA-N

• 6-Tert-butyl-2-[1-(3-methoxy-2-methylindazole-6-carbonyl)piperidin-4-yl]pyridazin-3-one is a useful research compound. Its molecular formula is C23H29N5O3 and its molecular weight is 423.517. The purity is usually 95%.

[(3S,4R)-3-Amino-4-(2,2-dimethylpropyl)pyrrolidin-1-yl]-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl)methanone;dihydrochloride

In Stock

• CAS RN:
• 2418594-50-8

• Formula:
• C16H28Cl2N4O2

• InChI:
• InChI=1S/C16H26N4O2.2ClH/c1-16(2,3)8-11-9-19(10-12(11)17)15(21)13-7-14-20(18-13)5-4-6-22-14;;/h7,11-12H,4-6,8-10,17H2,1-3H3;2*1H/t11-,12-;;/m1../s1

• InChIKey:
• IUKTUVFZZXEVCJ-MBORUXJMSA-N

• [(3S,4R)-3-Amino-4-(2,2-dimethylpropyl)pyrrolidin-1-yl]-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl)methanone;dihydrochloride is a useful research compound. Its molecular formula is C16H28Cl2N4O2 and its molecular weight is 379.33. The purity is usually 95%.